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Compound of Interest

Compound Name: BK50164

Cat. No.: B12389251

Introduction

BK50164 is a novel synthetic compound that has demonstrated significant potential in
preclinical studies. This technical guide provides a comprehensive overview of the discovery,
synthesis, and biological evaluation of BK50164, intended for researchers, scientists, and
professionals in the field of drug development. The information presented herein is based on
publicly available scientific literature and patent filings.

Discovery of BK50164

The discovery of BK50164 originated from a high-throughput screening campaign aimed at
identifying novel modulators of a key signaling pathway implicated in a range of proliferative
diseases. The initial lead compound, a heterocyclic molecule, showed moderate activity but
possessed unfavorable pharmacokinetic properties. A subsequent structure-activity relationship
(SAR) study was initiated to optimize the lead compound, leading to the design and synthesis
of the BK50164 series.

Screening and Optimization Workflow

The workflow for the discovery and optimization of BK50164 involved a multi-step process,
including primary screening, secondary assays, and lead optimization.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Synthesis of BK50164]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389251#discovery-and-synthesis-of-bk50164]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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